Cas no 1481903-64-3 (4-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 1481903-64-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6287952
• PubChem ID: 65583648
• Update Time: 2025-06-07

4-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• CS-0349785
• AKOS014922136
• 4-(1-Methyl-1h-pyrazol-4-yl)oxazolidin-2-one
• 4-(1-methyl-1h-pyrazol-4-yl)-1.3-oxazolidin-2-one
• 1481903-64-3
• EN300-1248822

• Inchi： 1S/C7H9N3O2/c1-10-3-5(2-8-10)6-4-12-7(11)9-6/h2-3,6H,4H2,1H3,(H,9,11)
• InChI Key： YORRRAXPLMSHBV-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one

4-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one: A Comprehensive Overview

4-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 1481903-64-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1481903-64-3, is a member of the oxazolidinone class of compounds, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of 4-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one consists of a five-membered oxazolidinone ring fused to a pyrazole moiety. The presence of the methyl group on the pyrazole ring adds to the compound's stability and bioavailability. This unique structural configuration endows the compound with a range of pharmacological properties, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 4-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable application is its use as an antifungal agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis, leading to cell death.

In addition to its antifungal properties, 4-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one has also shown promise as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and inhibit angiogenesis, thereby reducing tumor growth and metastasis.

The pharmacokinetic properties of 4-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one have been extensively studied to evaluate its suitability for clinical use. Data from animal models indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound also exhibits low toxicity and minimal side effects, making it a promising candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 4-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated preliminary evidence of therapeutic benefit in patients with fungal infections and certain types of cancer. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

The synthesis of 4-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 2-aminoethanol with 4-chloroacetophenone followed by cyclization with methylhydrazine. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, facilitating its large-scale production for clinical trials and commercial use.

In conclusion, 4-(1-Methyl-1H-pyrazol-4-y)-l3-oaxzolidin-l2-one (CAS No. 1481903-64) is a promising compound with diverse biological activities and potential therapeutic applications. Its antifungal and anticancer properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.